Cas no 120444-60-2 (Jionoside A1)
Jionoside A1 Chemical and Physical Properties
Names and Identifiers
-
- Jionoside A1
- b-D-Glucopyranoside,2-(3,4-dihydroxyphenyl)ethyl O-6-deoxy-a-L-mannopyranosyl-(1®
- 6)]-, 4-[(2E)-3-(4-hydroxy-3-methoxyphenyl)-2-propenoate]
- 6)]-, 4-[3-(4-hydroxy-3-methoxyphenyl)-2-propenoate], (E)-
- Wiedemannioside C
- 2-(3,4-Dihydroxyphenyl)ethyl O-6-deoxy-alpha-L-mannopyranosyl-(1→3)-O-[beta-D-glucopyranosyl-(1→6)]-beta-D-glucopyranoside 4-[(2E)-3-(4-hydroxy-3-methoxyphenyl)-2-propenoate]
- 3,4-Dihydroxyphenethyl 3-O-alpha-L-rhamnopyranosyl-4-O-(4-hydroxy-3-methoxycinnamoyl)-6-O-beta-D-glucopyranosyl-beta-D-glucopyranoside
- [(2R,3R,4R,5R,6R)-6-[2-(3,4-dihydroxyphenyl)ethoxy]-5-hydroxy-2-[[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]-4-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyoxan-3-yl] (E)-3-(4-hydroxy-3-methoxyphenyl)prop-2-enoate
- 2-(3,4-Dihydroxyphenyl)ethyl
- 120444-60-2
- HY-N5045
- VEA44460
- JionosideA1
- CS-0032175
- AKOS037515297
- 2-(3,4-Dihydroxyphenyl)ethyl O-6-deoxy-alpha-L-mannopyranosyl-(1-3)-O-[beta-D-glucopyranosyl-(1-6)]-beta-D-glucopyranoside 4-[(2E)-3-(4-hydroxy-3-methoxyphenyl)-2-propenoate]
- FS-7127
- DA-64641
-
- Inchi: 1S/C36H48O20/c1-15-25(42)27(44)30(47)36(52-15)56-33-31(48)35(50-10-9-17-3-6-18(38)20(40)11-17)54-23(14-51-34-29(46)28(45)26(43)22(13-37)53-34)32(33)55-24(41)8-5-16-4-7-19(39)21(12-16)49-2/h3-8,11-12,15,22-23,25-40,42-48H,9-10,13-14H2,1-2H3/b8-5+/t15-,22+,23+,25-,26+,27+,28-,29+,30+,31+,32+,33+,34+,35+,36-/m0/s1
- InChI Key: UAPZTGRENZINFN-WEDRDYHSSA-N
- SMILES: O([C@@]1([H])[C@@]([H])([C@@]([H])([C@]([H])([C@]([H])(C([H])([H])[H])O1)O[H])O[H])O[H])[C@]1([H])[C@]([H])([C@]([H])(OC([H])([H])C([H])([H])C2C([H])=C([H])C(=C(C=2[H])O[H])O[H])O[C@]([H])(C([H])([H])O[C@@]2([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O2)O[H])O[H])O[H])[C@@]1([H])OC(/C(/[H])=C(\[H])/C1C([H])=C([H])C(=C(C=1[H])OC([H])([H])[H])O[H])=O)O[H]
Computed Properties
- Exact Mass: 800.27389392 g/mol
- Monoisotopic Mass: 800.27389392 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 11
- Hydrogen Bond Acceptor Count: 20
- Heavy Atom Count: 56
- Rotatable Bond Count: 15
- Complexity: 1250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 15
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 800.8
- XLogP3: -1.8
- Topological Polar Surface Area: 313
Experimental Properties
- Color/Form: Solid
- Density: 1.61±0.1 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 1039.4±65.0 °C at 760 mmHg
- Flash Point: 318.2±27.8 °C
- Solubility: Slightly soluble (1.6 g/l) (25 º C),
- Vapor Pressure: 0.0±0.3 mmHg at 25°C
Jionoside A1 Security Information
- Signal Word:warning
- Hazard Statement: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
-
Warning Statement:
P264 wash thoroughly after treatment
p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
p305 if in eyes
p351 rinse carefully with water for a few minutes
p338 remove contact lenses (if any) and easy to operate, continue rinsing
p337 if eye irritation persists
p2393 get medical advice / care - Safety Instruction: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
- Storage Condition:Please store the product under the recommended condition sin the description
Jionoside A1 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-N5045-1mg |
Jionoside A1 |
120444-60-2 | 1mg |
¥2290 | 2022-08-31 | ||
| MedChemExpress | HY-N5045-5mg |
Jionoside A1 |
120444-60-2 | 5mg |
¥6860 | 2022-08-31 | ||
| ChemScence | CS-0032175-1mg |
Jionoside A1 |
120444-60-2 | 1mg |
$229.0 | 2022-04-28 | ||
| ChemScence | CS-0032175-5mg |
Jionoside A1 |
120444-60-2 | 5mg |
$686.0 | 2022-04-28 | ||
| Chengdu Biopurify Phytochemicals Ltd | BP3888-5mg |
Jionoside A1 |
120444-60-2 | 98% | 5mg |
$220 | 2023-09-20 | |
| Chengdu Biopurify Phytochemicals Ltd | BP3888-10mg |
Jionoside A1 |
120444-60-2 | 98% | 10mg |
$380 | 2023-09-20 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | J42730-10mg |
Jionoside A1 |
120444-60-2 | 10mg |
¥3988.0 | 2021-09-09 | ||
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce56980-1mg |
Jionoside A1 |
120444-60-2 | 98% | 1mg |
¥0.00 | 2023-09-07 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce56980-5mg |
Jionoside A1 |
120444-60-2 | 98% | 5mg |
¥0.00 | 2023-09-07 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T7090-1 mg |
Jionoside A1 |
120444-60-2 | 98.00% | 1mg |
¥2090.00 | 2022-04-26 |
Jionoside A1 Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on Jionoside A1
Introduction to Jionoside A1 (CAS No: 120444-60-2) and Its Emerging Applications in Chemical Biology
Jionoside A1, identified by the chemical identifier CAS No 120444-60-2, is a naturally occurring compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and promising biological activities. This glycoside derivative, isolated from a specific botanical source, has been the subject of extensive research, particularly for its potential therapeutic applications. The compound’s molecular structure, characterized by a complex sugar moiety linked to a heterocyclic core, contributes to its distinctive pharmacological profile, making it a candidate for further exploration in drug development.
The structural elucidation of Jionoside A1 has been achieved through advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methodologies have revealed that the compound possesses a highly intricate carbohydrate chain, which is unusual in natural glycosides. This structural complexity suggests that Jionoside A1 may interact with biological targets in a manner distinct from simpler glycosides, potentially offering novel mechanisms of action. Such structural insights are crucial for understanding the compound’s biological function and for designing synthetic analogs with enhanced efficacy.
Recent studies have highlighted the bioactivity of Jionoside A1, particularly its inhibitory effects on certain enzymes implicated in inflammatory and degenerative diseases. In vitro experiments have demonstrated that Jionoside A1 can modulate the activity of enzymes such as lipoxygenase and cyclooxygenase, which are key players in the inflammatory response. The compound’s ability to inhibit these enzymes without significant toxicity makes it an attractive candidate for therapeutic intervention. Furthermore, preliminary animal models have shown that Jionoside A1 exhibits anti-inflammatory properties comparable to existing drugs but with a potentially improved safety profile.
The pharmacokinetic properties of Jionoside A1 are another area of active investigation. Research indicates that the compound has a moderate bioavailability and a prolonged half-life when administered orally, suggesting its potential for once-daily dosing in clinical applications. Additionally, studies on its metabolic pathways have revealed that Jionoside A1 is primarily metabolized in the liver through glucuronidation and oxidation processes. Understanding these metabolic routes is essential for optimizing drug formulations and minimizing side effects.
From a synthetic chemistry perspective, the total synthesis of Jionoside A1 has been a challenging yet rewarding endeavor. The complexity of its carbohydrate moiety required innovative synthetic strategies, including glycosylation reactions under controlled conditions. These synthetic approaches not only provided access to pure samples of Jionoside A1 but also yielded valuable insights into glycoside biosynthesis pathways. Such advancements are instrumental in developing semi-synthetic derivatives with tailored biological activities.
The potential applications of Jionoside A1 extend beyond anti-inflammatory therapy. Emerging research suggests that the compound may exhibit neuroprotective effects, making it a candidate for treating neurodegenerative disorders such as Alzheimer’s disease and Parkinson’s disease. The ability of Jionoside A1 to cross the blood-brain barrier and interact with central nervous system targets has been explored in preclinical studies, showing promise for future therapeutic use.
In conclusion, Jionoside A1 (CAS No: 120444-60-2) represents a fascinating compound with significant potential in chemical biology and drug development. Its unique structure, bioactivity, and pharmacokinetic properties make it an attractive candidate for further clinical investigation. As research continues to uncover new applications and mechanisms of action, Jionoside A1 is poised to play an important role in addressing various health challenges.